Cas no 197251-71-1 (2-(4-Methylsulfonyl-2-nitrophenyl)malondialdehyde)

• Product Name: 2-(4-Methylsulfonyl-2-nitrophenyl)malondialdehyde
• CAS No: 197251-71-1
• MF: C₁₀H₉NO₆S
• MW: 271.246561765671
• MDL: MFCD00216509
• CID: 908357
• PubChem ID: 2736965
• Update Time: 2025-04-19

2-(4-Methylsulfonyl-2-nitrophenyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylsulphonyl-2-nitrophenyl)malondialdehyde
• 2-(4-Methylsulfonyl-2-nitrophenyl)malondialdehyde
• [4-(methylsulfonyl)-2-nitrophenyl]-propanedial
• 2-[4-(methylsulphonyl)-2-nitrophenyl]malondialdehyde
• AC1MC6KX
• Ambpe2000322
• CTK8F0420
• KB-66883
• 2-(4-METHYLSULPHONYL-2-NITROPHENYL)MALONDIALDEHYDE, 95
• DTXSID70371734
• 2-(4-(Methylsulfonyl)-2-nitrophenyl)malonaldehyde
• XHA25171
• Propanedial, 2-[4-(methylsulfonyl)-2-nitrophenyl]-
• SCHEMBL2556698
• [4-(Methanesulfonyl)-2-nitrophenyl]propanedial
• AKOS026670488
• 2-(4-methylsulphonyl-2-nitrophenyl) malondialdehyde
• MFCD00216509
• 2-(4-methylsulfonyl-2-nitrophenyl)propanedial
• 197251-71-1
• 2-(4-Methylsulphonyl-2-nitrophenyl)malondialdehyde,95%

• MDL： MFCD00216509
• Inchi： 1S/C10H9NO6S/c1-18(16,17)8-2-3-9(7(5-12)6-13)10(4-8)11(14)15/h2-7H,1H3
• InChI Key： DEDOAYHMNVGYGD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(C=O)C=O)=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 271.01507
• Monoisotopic Mass: 271.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.5682 (rough estimate)
• Melting Point: 213-219°C
• Boiling Point: 568.5°C at 760 mmHg
• Flash Point: 297.6°C
• Refractive Index: 1.7330 (estimate)
• PSA: 114.58
• LogP: 2.08370
• Solubility: Not available